Cas no 122772-35-4 (5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione)
122772-35-4 structure
Product Name:5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione
CAS No:122772-35-4
MF:C11H16O2
MW:180.243543624878
CID:105360
PubChem ID:12554811
Update Time:2025-04-18
5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione
- 1,3-Cyclohexanedione,5,5-dimethyl-2-(1-methylethylidene)-
- 2-ISOPROPYLIDENE-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE
- 5,5-dimethyl-2-propan-2-ylidenecyclohexane-1,3-dione
- 1,3-Cyclohexanedione,5,5-dimethyl-2-(1-methylethylidene)
- 2-Isopropylidene-5,5-dimethylcyclohexane-1,3-dione
- SCHEMBL8083467
- Reserpic
- DTXSID20502359
- AKOS006285574
- 122772-35-4
- 5,5-dimethyl-2-isopropylidene-1,3-cyclohexanedione
-
- Inchi： 1S/C11H16O2/c1-7(2)10-8(12)5-11(3,4)6-9(10)13/h5-6H2,1-4H3
- InChI Key： ZDFKYRBMJLTZCZ-UHFFFAOYSA-N
- SMILES： O=C1/C(=C(\C)/C)/C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 180.11500
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.133
- Boiling Point: 290°Cat760mmHg
- Flash Point: 143.4°C
- Refractive Index: 1.504
- PSA: 34.14000
- LogP: 2.28100
5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
5,5-Dimethyl-2-(propan-2-ylidene)cyclohexane-1,3-dione Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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